Cas no 2228703-64-6 (3-(1H-indol-6-yl)methylazetidin-3-ol)

• Product Name: 3-(1H-indol-6-yl)methylazetidin-3-ol
• CAS No: 2228703-64-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6526811
• PubChem ID: 165689504
• Update Time: 2025-07-27

3-(1H-indol-6-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-6-yl)methylazetidin-3-ol
• 2228703-64-6
• 3-[(1H-indol-6-yl)methyl]azetidin-3-ol
• EN300-1807199

• Inchi： 1S/C12H14N2O/c15-12(7-13-8-12)6-9-1-2-10-3-4-14-11(10)5-9/h1-5,13-15H,6-8H2
• InChI Key： MAJGPZKECSGRET-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C3C=CNC3=C2)CNC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Additional information on 3-(1H-indol-6-yl)methylazetidin-3-ol

Professional Introduction to 3-(1H-indol-6-yl)methylazetidin-3-ol (CAS No. 2228703-64-6)

3-(1H-indol-6-yl)methylazetidin-3-ol, identified by its CAS number 2228703-64-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an indole ring and an azetidine backbone, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The indole moiety, a well-known pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with various biological targets. Indole derivatives have been extensively studied for their roles in modulating neurological functions, anti-inflammatory responses, and anticancer properties. The presence of the azetidine ring in 3-(1H-indol-6-yl)methylazetidin-3-ol further enhances its structural complexity, potentially allowing for diverse conformations and interactions with biological macromolecules.

In recent years, there has been a growing interest in the development of heterocyclic compounds as scaffolds for drug discovery. Azetidine derivatives, in particular, have shown promise in various pharmacological applications due to their ability to mimic natural amino acid structures and their potential to penetrate biological membranes. The combination of these structural features in 3-(1H-indol-6-yl)methylazetidin-3-ol makes it a compelling candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules that can selectively interact with specific biological targets. The indole ring in 3-(1H-indol-6-yl)methylazetidin-3-ol is known to be a key interaction point with enzymes and receptors involved in various disease pathways. Studies have demonstrated that indole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in inflammatory processes.

The azetidine backbone of this compound also plays a critical role in its pharmacological profile. Azetidine derivatives have been shown to exhibit inhibitory effects on certain enzymes and receptors, making them valuable candidates for therapeutic intervention. For instance, some azetidine-based compounds have demonstrated potential as kinase inhibitors, which are important in the treatment of cancers and inflammatory diseases.

Recent advances in computational chemistry and molecular modeling have facilitated the design and optimization of molecules like 3-(1H-indol-6-yl)methylazetidin-3-ol. These tools allow researchers to predict the binding affinity and selectivity of compounds towards specific targets, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify promising candidates for further experimental validation.

In vitro studies have begun to explore the biological activity of 3-(1H-indol-6-yl)methylazetidin-3-ol. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The indole moiety's interaction with serotonin receptors, for example, has been implicated in the modulation of mood and cognitive functions. Further research is needed to fully elucidate these interactions and their potential therapeutic implications.

The synthesis of 3-(1H-indol-6-yl)methylazetidin-3-ol presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and enzymatic transformations have been particularly useful in achieving high yields and purity levels.

The potential applications of 3-(1H-indol-6-yl)methylazetidin-3-ol extend beyond traditional pharmaceuticals. Its structural features make it a versatile scaffold for designing molecules with applications in agrochemicals and material science. Additionally, its ability to interact with biological targets suggests that it could be used as a tool compound in biochemical research.

In conclusion, 3-(1H-indol-6-yl)methylazetidin-3-ol (CAS No. 2228703-64-6) represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this molecule is likely to play an important role in the development of novel therapeutic agents.